(4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one

• Molecular Formula: C11H11N5O4S
• Molecular Weight: 309.3 g/mol
• IUPAC Name: (4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C11H11N5O4S/c1-2-20-9-4-7(3-8(10(9)17)16(18)19)5-13-15-6-12-14-11(15)21/h3-6,13H,2H2,1H3,(H,14,21)/b7-5-
• InChI Key: LLDMLBNNJNDYPE-ALCCZGGFSA-N
• Isomeric SMILES: CCOC1=C/C(=C\NN2C=NNC2=S)/C=C(C1=O)[N+](=O)[O-]
• SMILES: CCOC1=CC(=CNN2C=NNC2=S)C=C(C1=O)[N+](=O)[O-]

Description

(4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one, also known as ENTA, is a chemical compound that has shown potential for use in scientific research.

Mechanism of Action

(4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one is believed to exert its anti-cancer effects by inducing apoptosis, or programmed cell death, in cancer cells. It does this by activating the caspase cascade, a series of proteases that are involved in the process of apoptosis. This compound also inhibits the activity of NF-κB, a transcription factor that is involved in the regulation of genes that promote cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not appear to have any significant adverse effects on normal cells. In addition to its anti-cancer and anti-inflammatory effects, this compound has been shown to have antioxidant properties and may be useful in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using (4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one in lab experiments is its low toxicity profile, which makes it a safer alternative to other anti-cancer agents that can be toxic to normal cells. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on (4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one. One potential area of study is the development of more effective formulations that can improve the solubility of this compound in water. Another area of research is the investigation of the potential use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in treating other diseases beyond cancer and inflammation.
In conclusion, this compound is a promising compound that has shown potential for use in scientific research. Its low toxicity profile, anti-cancer and anti-inflammatory effects, and antioxidant properties make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and potential applications in the treatment of other diseases.

Synthesis Methods

(4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one can be synthesized using a multi-step process that involves the condensation of 2-ethoxy-6-nitrobenzaldehyde with thiosemicarbazide, followed by cyclization and oxidation. The final product is obtained through the addition of ethyl chloroacetate and sodium ethoxide.

Scientific Research Applications

(4Z)-2-ethoxy-6-nitro-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one has been studied for its potential use as an anti-cancer agent. In vitro studies have shown that this compound can inhibit the growth of cancer cells, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to have anti-inflammatory effects and may be useful in treating inflammatory diseases such as rheumatoid arthritis.